Cas no 1270417-52-1 (1-3-Bromo-5-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 1-3-Bromo-5-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1270417-52-1
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 4674739
• PubChem ID: 83350197
• Update Time: 2025-11-01

1-3-Bromo-5-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• YIVILYMTTFMOTL-UHFFFAOYSA-N
• A1-07080
• 1-(3-Bromo-5-(trifluoromethyl)phenyl)ethanamine
• 1270417-52-1
• EN300-1928768
• 1-[3-bromo-5-(trifluoromethyl)phenyl]ethanamine
• 1-[3-Bromo-5-(trifluoromethyl)phenyl]ethan-1-amine
• 1-3-Bromo-5-(trifluoromethyl)phenylethan-1-amine

• Inchi： 1S/C9H9BrF3N/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-5H,14H2,1H3
• InChI Key： YIVILYMTTFMOTL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)C(C)N

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 230.7±35.0 °C at 760 mmHg
• Flash Point: 93.3±25.9 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-3-Bromo-5-(trifluoromethyl)phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-3-Bromo-5-(trifluoromethyl)phenylethan-1-amine

Professional Introduction of 1-3-Bromo-5-(Trifluoromethyl)phenylethan-1-amine (CAS NO: 1270417-52-1)

The compound 1-3-Bromo-5-(trifluoromethyl)phenylethan-1-amine, with the CAS registry number 1270417-52-1, is a highly specialized chemical entity that has garnered significant attention in the field of biomedical research. This compound belongs to the family of aromatic bromoalkylamines, characterized by its unique combination of structural features. The presence of a bromine atom at position 3 and a trifluoromethyl group at position 5 on the phenyl ring, along with an ethan-1-amine substituent, renders this compound particularly interesting for various applications in pharmacology, drug discovery, and biotechnology.

In recent years, there has been a growing interest in compounds that incorporate trifluoromethyl groups due to their ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. The trifluoromethyl group is known to enhance the hydrophobicity of molecules, which can be advantageous in drug design for improving oral bioavailability. Similarly, the bromine atom at position 3 introduces a degree of electronegativity and steric hindrance that may influence the compound's interactions with biological targets.

One of the key attributes of 1-3-Bromo-5-(trifluoromethyl)phenylethan-1-amine is its potential as a building block in the synthesis of more complex molecules. Its structure allows for further functionalization, making it a valuable intermediate in the development of small-molecule inhibitors, agonists, or antagonists targeting various disease pathways. The ethan-1-amine group, in particular, provides a reactive site that can be utilized for coupling reactions or post-translational modifications.

Recent studies have highlighted the importance of brominated aromatic compounds in cancer research. The ability of such compounds to selectively target and modulate signaling pathways involved in tumor growth and metastasis has positioned them as promising candidates for anticancer drug development. The combination of bromine and trifluoromethyl groups in this compound may enhance its efficacy by improving both pharmacokinetic properties and target engagement.

The synthesis of 1-3-Bromo-5-(trifluoromethyl)phenylethan-1-amine typically involves a series of nucleophilic aromatic substitution or reductive amination reactions. The introduction of the bromine atom and trifluoromethyl group requires careful control over reaction conditions to ensure regioselectivity and yield. Advances in catalytic methods, such as the use of transition metal catalysts, have significantly improved the efficiency and selectivity of these syntheses.

From a biological perspective, this compound has shown potential as a research tool in studying neurodegenerative diseases. Its structural features enable it to act as a probe for investigating protein-protein interactions or enzyme activity. Furthermore, its role as a precursor in the synthesis of bioactive compounds underscores its importance in both basic research and applied drug discovery.

In terms of safety and regulatory considerations, this compound must be handled with care due to the presence of bromine and trifluoromethyl groups. However, it is not classified as a hazardous or controlled substance under current regulations, making it suitable for use in laboratory settings and preclinical studies.

Overall, the 1-3-Bromo-5-(trifluoromethyl)phenylethan-1-amine (CAS NO: 1270417-52-1) stands out as a versatile and valuable compound in the biomedical field. Its unique structural features, combined with its potential for functionalization and biological applications, make it an important entity for researchers seeking to advance our understanding of molecular interactions and develop novel therapeutic agents.